Cas no 875664-49-6 (Benzoic acid,5-ethoxy-2,3-difluoro-)

• Product Name: Benzoic acid,5-ethoxy-2,3-difluoro-
• CAS No: 875664-49-6
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 709831
• PubChem ID: 2769400
• Update Time: 2025-04-19

Benzoic acid,5-ethoxy-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-ethoxy-2,3-difluoro-
• 2,3-DIFLUORO-4-ETHOXYBENZOIC ACID
• 2,3,9,10-TETRAMETHYLANTRACENE
• CS-0191517
• 4-ethoxy-2,3-difluorobenzoicacid
• EN300-7390147
• Benzoic acid, 4-ethoxy-2,3-difluoro- (9CI)
• SCHEMBL704976
• DTXSID10377710
• 875664-49-6
• 124728-45-6
• Benzoic acid, 4-ethoxy-2,3-difluoro-
• 2,3-DIFLUORO-4-ETHOXYBENZOICACID
• 4-Ethoxy-2,3-difluoro benzoic acid
• 4-ethoxy-2,3-difluorobenzoic acid
• AKOS015891219
• KMFHBAZUQFJVKK-UHFFFAOYSA-N
• 2,3-difluoro-4-ethoxybenzoic acid, AldrichCPR
• AMY8776
• FT-0768041
• MFCD02258849
• JS-4699

• Inchi： 1S/C9H8F2O3/c1-2-14-6-4-3-5(9(12)13)7(10)8(6)11/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： KMFHBAZUQFJVKK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O)C=CC=1OCC)F

Computed Properties

• Exact Mass: 202.04400
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.06170

Benzoic acid,5-ethoxy-2,3-difluoro- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：